3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamide

• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamide
• InChI: InChI=1S/C19H24N2O/c1-15-9-10-18(13-16(15)2)20-19(22)11-12-21(3)14-17-7-5-4-6-8-17/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: GLXIBYDGQLWXHF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN(C)CC2=CC=CC=C2)C

Description

3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamide, also known as Dibenzylamine, is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to inhibit the growth of cancer cells in vitro.
Biochemical and Physiological Effects
3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in the production of certain neurotransmitters. It has also been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee in lab experiments is its relatively simple synthesis method. It is also a relatively stable compound, which makes it easy to handle in the lab. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee. One area of research could be to further investigate its anti-cancer properties and potential use as a cancer treatment. Another area of research could be to investigate its potential use as a building block for the synthesis of other compounds. Additionally, further studies could be carried out to better understand its mechanism of action and its effects on the body.
In conclusion, 3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been shown to have a number of biochemical and physiological effects. While its mechanism of action is not fully understood, there are a number of future directions for research on 3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee.

Synthesis Methods

3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee can be synthesized through a reaction between benzylamine and 3,4-dimethylbenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(3,4-dimethylphenyl)propanamidee has been widely used in scientific research due to its potential applications in various fields. It has been studied for its anti-cancer properties, as well as its potential use as a building block for the synthesis of other compounds. It has also been studied for its potential use as a ligand in coordination chemistry.